Cas no 4887-51-8 (2H-Isoindole-2-hexanoicacid, 1,3,3a,4,7,7a-hexahydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-hexanoicacid, 1,3,3a,4,7,7a-hexahydro-1,3-dioxo-
• CAS No: 4887-51-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 334002
• PubChem ID: 99727
• Update Time: 2025-04-19

2H-Isoindole-2-hexanoicacid, 1,3,3a,4,7,7a-hexahydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanoicacid, 1,3,3a,4,7,7a-hexahydro-1,3-dioxo-
• 1,3,3a,4,7,7a-hexahydro-1,3-dioxo-2H-isoindole-2-hexanoic acid
• 6-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)hexanoic acid
• 6-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-isoindol-2-yl)-hexanoic acid
• AC1L413O
• AC1Q6F6M
• AK-918
• CTK1D8652
• NSC192701
• SureCN9180495
• DTXSID70964125
• 6-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)hexanoic acid
• NS00045232
• 4887-51-8
• EINECS 225-501-3
• SCHEMBL9180495
• AKOS000141292
• AKOS017269684
• CCG-104840
• NSC 192701
• EU-0069098
• AK-918/11642091
• NSC-192701

• Inchi： 1S/C14H19NO4/c16-12(17)8-2-1-5-9-15-13(18)10-6-3-4-7-11(10)14(15)19/h3-4,10-11H,1-2,5-9H2,(H,16,17)
• InChI Key： IACNEMHLZLHRPW-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.226
• Boiling Point: 498.6°Cat760mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.539
• PSA: 74.68
• LogP: 1.52050